2-(4-fluorophenyl)-N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]acetamide
• InChI: InChI=1S/C15H20FNO4/c16-13-3-1-12(2-4-13)9-14(19)17-10-15(21-8-6-18)5-7-20-11-15/h1-4,18H,5-11H2,(H,17,19)
• InChI Key: KVWRHGKMHMJALM-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(CNC(=O)CC2=CC=C(C=C2)F)OCCO
• Molecular Formula: C15H20FNO4
• Molecular Weight: 297.32 g/mol

Description

2-(4-fluorophenyl)-N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)acetamide, also known as FMTAM, is a synthetic compound that has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis and Antitumor Activities : A compound structurally similar to the requested chemical, synthesized from L-tyrosine methyl ester and D-tyrosine ethyl ester, showed selective antitumor activities. This indicates potential applications in cancer research and treatment (Xiong Jing, 2011).
• Anti-inflammatory Activity : Novel derivatives of a related compound demonstrated significant anti-inflammatory activities, suggesting its relevance in developing anti-inflammatory drugs (K. Sunder & Jayapal Maleraju, 2013).

Chemical Properties and Applications

• Herbicidal Activity : Derivatives of a similar compound exhibited effective herbicidal activities against dicotyledonous weeds. This application is significant in agricultural science for weed control (Daoxin Wu et al., 2011).
• Photoreactions in Solvents : A related compound, flutamide, displayed different photoreactions in different solvents. This knowledge is crucial for understanding the stability and reactivity of these compounds in various environments (Y. Watanabe, S. Fukuyoshi, & A. Oda, 2015).
• Chemoselective Acetylation : Research on N-(2-Hydroxyphenyl)acetamide, a related compound, in the natural synthesis of antimalarial drugs shows the potential of such compounds in drug development and synthesis (Deepali B Magadum & G. Yadav, 2018).

Advanced Applications

• Chemiluminescence in Aqueous Systems : Novel compounds with structures similar to the requested chemical showed high-performance chemiluminescence, which can be used in analytical chemistry and biological imaging (N. Watanabe et al., 2012).
• Turn-On Chemosensor for Zn2+ Monitoring : A chemosensor similar in structure to the requested compound could monitor Zn2+ in living cells and aqueous solutions, indicating its use in environmental monitoring and biological research (G. Park et al., 2015).